Isoxazol-5-yl-acetic acid hydrazide

• Molecular Formula: C5H7N3O2
• Molecular Weight: 141.13 g/mol
• IUPAC Name: 2-(1,2-oxazol-5-yl)acetohydrazide
• InChI: InChI=1S/C5H7N3O2/c6-8-5(9)3-4-1-2-7-10-4/h1-2H,3,6H2,(H,8,9)
• InChI Key: FLUGHBPBELFPGO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1)CC(=O)NN

Description

Isoxazol-5-yl-acetic acid hydrazide is a useful research compound. Its molecular formula is C5H7N3O2 and its molecular weight is 141.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Isoxazol-5-yl-acetic acid hydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Isoxazol-5-yl-acetic acid hydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

As described for example 112a, isoxazol-5-yl-acetic acid methyl ester in butanol was reacted with hydrazine hydrate (2 equivalents) and the resulting mixture was heated under reflux for 4 h. Evaporation of all volatiles and chromatography (SiO2, dichloromethane:methanol:aq.ammonia (25%)=100:0:0 to 90:10:1) afforded the title compound as a white solid (yield: 41%). 1H-NMR (300 MHz, DMSO): δ=3.65 (s, 2H), 4.31 (s, 2H), 6.32 (s, 1H), 8.46 (s, 1H), 9.32 (s, 1H).